Cas no 128899-83-2 ((3R,5R)-(+)-2,6-Dimethyl-3,5-heptanediol)

(3R,5R)-(+)-2,6-Dimethyl-3,5-heptanediol structure
128899-83-2 structure
Product Name:(3R,5R)-(+)-2,6-Dimethyl-3,5-heptanediol
CAS No:128899-83-2
MF:C9H20O2
MW:160.253903388977
CID:2196647
PubChem ID:11008219
Update Time:2024-02-29

(3R,5R)-(+)-2,6-Dimethyl-3,5-heptanediol Chemical and Physical Properties

Names and Identifiers

    • (3R,5R)-(+)-2,6-Dimethyl-3,5-heptanediol
    • racem. 2,6-dimethyl-heptane-3,5-diol
    • (3R,5R)-2,6-Dimethylheptane-3,5-diol
    • (3R,5R)-2,6-Dimethyl-3,5-heptanediol
    • tube1052
    • 3,5-Heptanediol, 2,6-dimethyl-, (3R,5R)-
    • Inchi: 1S/C9H20O2/c1-6(2)8(10)5-9(11)7(3)4/h6-11H,5H2,1-4H3/t8-,9-/m1/s1
    • InChI Key: CPHZAYIWNZNICS-RKDXNWHRSA-N
    • SMILES: CC(C)[C@H](O)C[C@@H](O)C(C)C

Computed Properties

  • Exact Mass: 160.146329876g/mol
  • Monoisotopic Mass: 160.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 87.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Color/Form: Not determined
  • Solubility: Not determined
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent